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Chemical & Physical Properties of 4-
Oxononanoic Acid
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Compound Focus: 4-Oxononanoic acid

CAS No.: 6064-52-4

Cat. No.: S702770

Property Value

CAS Number 6064-52-4 [1] [2] [3]

Molecular Formula CoH1603 [1] [2] [3]

Molecular Weight 172.22 g/mol [1] [2] [3]

Density 1.02 g/cm3 [1] or 1.0+0.1 g/cm3 [3]
Boiling Point 298.2 °C at 760 mmHg [1] [3]
Flash Point 148.4 °C [1] [3]

Canonical SMILES CCCCCC(=0)CCC(=0)0 [1]

Solubility Predictions & Experimental Guidance

While direct solubility data is unavailable, we can infer its behavior and outline experimental approaches:

e Structural Basis for Solubility Prediction: The molecular structure features a polar carboxylic acid
head and a ketone group, connected to a non-polar hydrocarbon chain [1]. This amphiphilic nature
suggests:
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o Good solubility in polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents
(e.g., ethyl acetate, acetone).
o Limited solubility in non-polar solvents like hexane.

e Analogy to Levulinic Acid: As a higher homologue, 4-Oxononanoic acid may share similar solvent
affinity with levulinic acid (4-oxopentanoic acid), which is noted to be soluble in water and polar
organic solvents [4]. The longer carbon chain of 4-Oxononanoic acid will make it less soluble in
water but more soluble in less polar organic solvents.

Recommended Experimental Protocol for Solubility
Determination

Given the lack of direct data, you may need to determine solubility experimentally. Here is a standard

protocol for quantitative solubility measurement:
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1. Preparation

Prepare a saturated solution
by adding excess solute
to the solvent of interest.

Allow the mixture Agitate the mixture

to settle and reach in a constant temperature
solid-liquid equilibrium. water bath for 24 hours.
Carefully withdraw Maintain a constant
a sample of the temperature throughout
clear supernatant. the process.

Calculate solubility Use a technique like
from concentration data, HPLC or GC-MS for
reporting in mg/mL or mol/L. quantitative analysis.

Click to download full resolution via product page

Flowchart of the experimental protocol for determining solubility.

¢ Preparation: Weigh an excess amount of 4-Oxononanoic acid (ensure high purity, such as
AldrichCPR grade [5]) into a sealed vial containing a specific volume of the organic solvent.

e Equilibrium: Agitate the mixture for 24 hours in a constant temperature water bath, then allow it to
settle to achieve solid-liquid equilibrium [6].

e Sampling & Analysis: Withdraw a precise volume of the clear supernatant. Dilute and analyze using
UHPLC-UHR-QITOF or GC-MS for accurate quantification [6].

¢ Calculation: Determine the concentration from the instrumental analysis and calculate the solubility
in standard units.
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Sourcing and Safety

e Commercial Source: 4-Oxononanoic acid is available for R&D purposes from specialty chemical
suppliers like Sigma-Aldrich (sold as AldrichCPR) [5]. Note that for these rare chemicals, the supplier
may not provide analytical data, and buyers assume responsibility for confirming identity and purity

[5]-
o Safety Profile: The GHS hazard statement is labeled Warning, with potential risks of skin and eye
irritation [2]. Standard personal protective equipment should be worn in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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